![molecular formula C20H35N3O3 B5685069 8-(azepan-1-ylacetyl)-2-(2-methoxyethyl)-2,8-diazaspiro[5.5]undecan-3-one](/img/structure/B5685069.png)
8-(azepan-1-ylacetyl)-2-(2-methoxyethyl)-2,8-diazaspiro[5.5]undecan-3-one
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Overview
Description
8-(azepan-1-ylacetyl)-2-(2-methoxyethyl)-2,8-diazaspiro[5.5]undecan-3-one, also known as AZA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. AZA is a spirocyclic compound that contains a diazaspiro ring system, which makes it a unique molecule with interesting properties.
Mechanism of Action
The mechanism of action of 8-(azepan-1-ylacetyl)-2-(2-methoxyethyl)-2,8-diazaspiro[5.5]undecan-3-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This compound has also been shown to inhibit the activity of protein kinases, which play a critical role in cell signaling and regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of immune responses. This compound has also been shown to affect the expression of various genes involved in cancer progression, inflammation, and neurodegeneration.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 8-(azepan-1-ylacetyl)-2-(2-methoxyethyl)-2,8-diazaspiro[5.5]undecan-3-one in lab experiments is its unique spirocyclic structure, which makes it a useful building block for the synthesis of complex molecules. This compound also exhibits interesting properties that make it a valuable tool for studying various biological processes. However, one of the limitations of using this compound in lab experiments is its complex synthesis, which requires careful optimization of reaction conditions to obtain high yields and purity.
Future Directions
There are several future directions for the study of 8-(azepan-1-ylacetyl)-2-(2-methoxyethyl)-2,8-diazaspiro[5.5]undecan-3-one, including the development of new synthesis methods, the exploration of its potential applications in various fields, and the investigation of its mechanism of action. One promising direction is the development of this compound-based PET imaging agents for detecting neurodegenerative diseases. Another direction is the investigation of this compound as a potential therapeutic agent for cancer and other diseases. Overall, the study of this compound has the potential to lead to significant advancements in various fields of research.
Synthesis Methods
8-(azepan-1-ylacetyl)-2-(2-methoxyethyl)-2,8-diazaspiro[5.5]undecan-3-one can be synthesized using several methods, including the reaction of 1,4-diazabicyclo[2.2.2]octane (DABCO) with a ketone and an aldehyde in the presence of a Lewis acid catalyst. Another method involves the reaction of 2-(2-methoxyethyl)-1,3-propanediol with a diamine followed by cyclization with a ketone. The synthesis of this compound is a complex process that requires careful optimization of reaction conditions to obtain high yields and purity.
Scientific Research Applications
8-(azepan-1-ylacetyl)-2-(2-methoxyethyl)-2,8-diazaspiro[5.5]undecan-3-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. This compound has also been investigated for its potential use as a PET imaging agent for detecting neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
8-[2-(azepan-1-yl)acetyl]-2-(2-methoxyethyl)-2,8-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H35N3O3/c1-26-14-13-23-17-20(9-7-18(23)24)8-6-12-22(16-20)19(25)15-21-10-4-2-3-5-11-21/h2-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZKJZGCKRFDERM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CC2(CCCN(C2)C(=O)CN3CCCCCC3)CCC1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H35N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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